Cas no 95695-43-5 (1-(3-acetylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione)

• Product Name: 1-(3-acetylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• CAS No: 95695-43-5
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• CID: 2819266
• PubChem ID: 846249
• Update Time: 2025-10-28

1-(3-acetylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-acetylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• InChI=1/C12H9NO3/c1-8(14)9-3-2-4-10(7-9)13-11(15)5-6-12(13)16/h2-7H,1H
• 1-(3-Acetyl-phenyl)-pyrrole-2,5-dione
• m-maleinimidoacetophenon
• 979-183-2
• EN300-03885
• 95695-43-5
• Z56891280
• SCHEMBL4594492
• DTXSID20357169
• G45670
• 1H-Pyrrole-2,5-dione, 1-(3-acetylphenyl)-
• CS-0219396
• SR-01000318808
• AKOS000116617
• SR-01000318808-1

• Inchi： 1S/C12H9NO3/c1-8(14)9-3-2-4-10(7-9)13-11(15)5-6-12(13)16/h2-7H,1H3
• InChI Key： VXQUIPHDYFBTQJ-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1C1C=CC=C(C(C)=O)C=1)=O

Computed Properties

• Exact Mass: 215.058243149Da
• Monoisotopic Mass: 215.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-acetylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione

Recent Advances in the Study of 1-(3-acetylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione (CAS: 95695-43-5)

1-(3-acetylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione (CAS: 95695-43-5) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, mechanisms of action, and potential applications in biomedicine.

The compound, which belongs to the class of maleimide derivatives, has been investigated for its role as a reactive intermediate in organic synthesis and as a potential pharmacophore in drug design. Its unique structure, featuring a pyrrole-2,5-dione core with an acetylphenyl substituent, allows for diverse chemical modifications, making it a versatile scaffold for the development of novel bioactive molecules. Recent synthetic approaches have focused on optimizing the yield and purity of 1-(3-acetylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione, with advancements in catalytic methods and green chemistry techniques.

In terms of biological activity, studies have explored the compound's interactions with various cellular targets, including enzymes and receptors. Preliminary findings suggest that 1-(3-acetylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione exhibits inhibitory effects on specific kinases and proteases, which are implicated in inflammatory and proliferative diseases. These findings have spurred further research into its potential as a lead compound for the development of kinase inhibitors and anti-inflammatory agents. Computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular basis of its activity, guiding the design of more potent analogs.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways involved in cancer and autoimmune disorders. For instance, one study reported that 1-(3-acetylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione selectively inhibits the NF-κB pathway, a critical regulator of inflammation and immune responses. Another investigation highlighted its potential as an anti-cancer agent, showing promising results in reducing tumor growth in preclinical models. These findings underscore the compound's therapeutic potential and warrant further exploration in clinical settings.

Despite these advancements, challenges remain in the development of 1-(3-acetylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic pharmacokinetic and toxicological studies. Future research directions may include the development of prodrug strategies, formulation optimization, and combination therapies to enhance its clinical utility. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into viable therapeutic options.

In conclusion, 1-(3-acetylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione (CAS: 95695-43-5) represents a promising candidate for drug development, with demonstrated biological activities and a versatile chemical scaffold. Continued research into its mechanisms of action, structural optimization, and therapeutic applications will be crucial for realizing its full potential in the treatment of various diseases. This research brief serves as a foundation for further investigations and collaborations in the field of chemical biology and medicinal chemistry.